Cas no 890652-00-3 (AKOS BC-0115)

AKOS BC-0115 structure
AKOS BC-0115 structure
Product Name:AKOS BC-0115
CAS No:890652-00-3
MF:C13H21N3O
MW:235.3253428936
CID:1939691
Update Time:2022-09-22

AKOS BC-0115 Chemical and Physical Properties

Names and Identifiers

    • AKOS BC-0115
    • 3-[2-(4-methyl-1-piperazinyl)ethoxy]Benzenamine
    • 3-[2-(4-METHYL-PIPERAZIN-1-YL)-ETHOXY]-PHENYLAMINE
    • 3-(2-(4-methylpiperazin-1-yl)ethoxy)aniline
    • Inchi: 1S/C13H21N3O/c1-15-5-7-16(8-6-15)9-10-17-13-4-2-3-12(14)11-13/h2-4,11H,5-10,14H2,1H3
    • InChI Key: OCLILGBSWCUZDJ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(OCCN2CCN(C)CC2)=C1

Computed Properties

  • Exact Mass: 235.168
  • Monoisotopic Mass: 235.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.7A^2

AKOS BC-0115 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650023-1g
3-(2-(4-Methylpiperazin-1-yl)ethoxy)aniline
890652-00-3 98%
1g
¥2866.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650023-5g
3-(2-(4-Methylpiperazin-1-yl)ethoxy)aniline
890652-00-3 98%
5g
¥9933.00 2024-04-26

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